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Compound of Interest

Compound Name:
4-Chloro-1-methyl-1H-pyrazole-3-

carboxylic acid

Cat. No.: B1297098 Get Quote

An In-depth Technical Guide to 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic Acid

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic
acid, a key intermediate in the synthesis of various agrochemicals.

Core Chemical Properties
4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid is a white solid organic compound.[1] It is

recognized primarily for its role as a pesticide intermediate, particularly in the synthesis of

pyrazole acid pesticides such as azoxystrobin.[1] The compound is soluble in a variety of

organic solvents, including ethanol and dichloromethane.[1]

Physicochemical Data
The following tables summarize the key quantitative properties of this compound.

Table 1: Identifiers and Molecular Characteristics

Property Value

CAS Number 84547-85-3[1]

Molecular Formula C₅H₅ClN₂O₂[1]
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| Molar Mass | 160.56 g/mol [1] |

Table 2: Physical and Thermal Properties

Property Value

Melting Point 219-221 °C (in acetic acid)[1]

Boiling Point 327.0 ± 22.0 °C (Predicted)[1]

Density 1.56 ± 0.1 g/cm³ (Predicted)[1]

Flash Point 151.6 °C[1]

Vapor Pressure 8.41E-05 mmHg at 25 °C[1]

| Refractive Index | 1.62[1] |

Synthesis Protocol
The primary method for synthesizing 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid
involves a two-step process starting from 1-methyl-3-bromo-4-chloropyrazole.

Experimental Methodology
Reaction: The initial step involves the reaction of 1-methyl-3-bromo-4-chloropyrazole with

sodium carbonate.[1]

Hydrolysis: Following the initial reaction, an acid hydrolysis step is performed to generate the

final carboxylic acid product.[1]

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid
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Sodium Carbonate
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Caption: General synthesis pathway for the target compound.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1297098?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Under standard conditions, 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid is a stable

compound.[1] However, appropriate safety precautions are necessary during handling to

minimize risk.

Recommended Safety Measures:
Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and

appropriate protective clothing when handling the compound.[1]

Avoid Contact: Prevent inhalation, ingestion, or direct skin contact.[1]

First Aid: In case of accidental contact, rinse the affected area immediately with copious

amounts of water and seek prompt medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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